Cas no 114041-03-1 (fisetin 7-ethyl ether)

fisetin 7-ethyl ether structure
fisetin 7-ethyl ether structure
Product Name:fisetin 7-ethyl ether
CAS No:114041-03-1
MF:C17H14O6
MW:314.289465427399
CID:2007858
PubChem ID:13940734
Update Time:2025-04-21

fisetin 7-ethyl ether Chemical and Physical Properties

Names and Identifiers

    • fisetin 7-ethyl ether
    • 2-(3,4-dihydroxyphenyl)-7-ethoxy-3-hydroxychromen-4-one
    • 114041-03-1
    • 2-(3,4-Dihydroxyphenyl)-7-ethoxy-3-hydroxy-4H-1-benzopyran-4-one
    • 2-(3,4-dihydroxyphenyl)-7-ethoxy-3-hydroxy-4H-chromen-4-one
    • DTXSID10552944
    • Inchi: 1S/C17H14O6/c1-2-22-10-4-5-11-14(8-10)23-17(16(21)15(11)20)9-3-6-12(18)13(19)7-9/h3-8,18-19,21H,2H2,1H3
    • InChI Key: HWUIYLCRDRBZIO-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(C2C=CC(=CC1=2)OCC)=O)O)C1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 314.07903816g/mol
  • Monoisotopic Mass: 314.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 96.2Ų
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